![molecular formula C8H13ClN2 B1424454 (R)-1-(4-Pyridinyl)propylamine 2hcl CAS No. 1311254-88-2](/img/structure/B1424454.png)
(R)-1-(4-Pyridinyl)propylamine 2hcl
Overview
Description
Pyridinium salts are structurally diverse and are found in many natural products and bioactive pharmaceuticals . They have played an intriguing role in a wide range of research topics .
Synthesis Analysis
Pyridinium salts have been synthesized through various routes . They have been used as ionic liquids, ylides, and have shown anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase properties .Molecular Structure Analysis
The molecular structure of pyridinium salts is diverse . They have been used in materials science and biological issues related to gene delivery .Chemical Reactions Analysis
Pyridinium salts have shown a wide range of reactivity . They have been used in various research topics due to their reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of pyridinium salts vary . They have been used in various applications due to their diverse properties .Scientific Research Applications
Chemical Modification and Biopolymer Applications
Chemical modification of biopolymers, such as xylan, with pyridinyl compounds has been explored for creating biopolymer ethers and esters with specific properties. These modifications can lead to the development of materials with varied applications, including drug delivery systems. The study by Petzold-Welcke et al. (2014) discusses how xylan esters, possibly including pyridinyl modifications, can form nanoparticles for drug delivery applications, indicating the potential of pyridinyl compounds in biomedical materials and coatings (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).
Luminescent Properties and Electronic Devices
Research into the luminescent properties of pyridinyl compounds and their applications in electronic devices is significant. Njogu et al. (2015) highlight the structural features and luminescent properties of homo- and hetero-multinuclear silver(I)–pyridinyl complexes. This indicates that compounds featuring pyridinyl groups could play a crucial role in developing materials for organic light-emitting diodes (OLEDs) and other optoelectronic applications (Njogu, Omondi, & Nyamori, 2015).
Pharmacological and Therapeutic Applications
Although the specific compound (R)-1-(4-Pyridinyl)propylamine 2HCl was not directly mentioned, research on pyronaridine, a compound with a pyridinyl moiety, suggests potential pharmacological applications of pyridinyl derivatives. Pyronaridine has been shown to possess potent antimalarial activity and efficacy against other parasitic diseases, which hints at the potential medicinal applications of pyridinyl compounds (Bailly, 2020).
Catalysis and Synthetic Applications
Ionic liquid-modified materials, including those with pyridinyl groups, have been explored for their applications in solid-phase extraction, separation technologies, and as catalysts in various chemical reactions. The versatility of ionic liquids, potentially including pyridinyl derivatives, underscores the broad utility of pyridinyl compounds in material science and chemistry (Vidal, Riekkola, & Canals, 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(1R)-1-pyridin-4-ylpropan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.ClH/c1-2-8(9)7-3-5-10-6-4-7;/h3-6,8H,2,9H2,1H3;1H/t8-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYHUQCUWRLXHKU-DDWIOCJRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=NC=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1=CC=NC=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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